Cas no 1031043-14-7 (6-Chloro-n-[5-chloro-2-(1h-1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide)

• Product Name: 6-Chloro-n-[5-chloro-2-(1h-1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide
• CAS No: 1031043-14-7
• MF: C₁₄H₉Cl₂N₅O
• MW: 334.160159826279
• CID: 5450166
• PubChem ID: 25557393
• Update Time: 2025-10-29

6-Chloro-n-[5-chloro-2-(1h-1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS007982948
• 1031043-14-7
• EN300-26603411
• 6-chloro-n-[5-chloro-2-(1h-1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide
• Z28537235
• 6-Chloro-n-[5-chloro-2-(1h-1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide

• Inchi： 1S/C14H9Cl2N5O/c15-10-2-3-12(21-8-17-7-19-21)11(5-10)20-14(22)9-1-4-13(16)18-6-9/h1-8H,(H,20,22)
• InChI Key： WHKZMVXWBVNZAF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)NC(C1C=NC(=CC=1)Cl)=O)N1C=NC=N1

Computed Properties

• Exact Mass: 333.0184153g/mol
• Monoisotopic Mass: 333.0184153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-Chloro-n-[5-chloro-2-(1h-1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide

Introduction to 6-Chloro-n-[5-chloro-2-(1H-1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide and Its Significance in Modern Chemical Research

6-Chloro-n-[5-chloro-2-(1H-1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide, with the CAS number 1031043-14-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes chloro-substituted phenyl rings and a pyridine core. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for further exploration in drug discovery and material science.

The molecular structure of 6-Chloro-n-[5-chloro-2-(1H-1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide is a testament to the ingenuity of modern synthetic chemistry. The combination of a pyridine ring with chloro-substituted phenyl groups and a triazole moiety creates a molecule with potential biological activity. Pyridine derivatives are well-known for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The chloro groups enhance the lipophilicity of the molecule, making it more soluble in organic solvents and potentially improving its bioavailability.

In recent years, there has been a surge in research focused on developing novel compounds with therapeutic potential. 6-Chloro-n-[5-chloro-2-(1H-1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide has emerged as a promising candidate in this domain. Its unique structural features suggest that it may exhibit properties such as kinase inhibition, which is crucial for treating various diseases, including cancer. Kinase inhibitors have become a cornerstone of modern oncology due to their ability to disrupt signaling pathways that are essential for tumor growth and survival.

One of the most compelling aspects of 6-Chloro-n-[5-chloro-2-(1H-1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide is its potential as a scaffold for further derivatization. The presence of multiple reactive sites allows chemists to modify the molecule in various ways, enabling the creation of libraries of compounds with tailored biological activities. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for their efficacy against specific targets.

The role of 5-chloro-substituted phenyl groups in this compound cannot be overstated. Chlorophenyl derivatives are known for their ability to modulate biological processes by interacting with proteins and nucleic acids. In particular, the 5-chloro group enhances the electron-withdrawing effect of the phenyl ring, which can influence the reactivity and binding affinity of the molecule. This feature makes it an attractive building block for designing molecules with enhanced pharmacological properties.

The triazole moiety in 6-Chloro-n-[5-chloro-2-(1H-1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide adds another layer of complexity and functionality. Triazoles are heterocyclic compounds that have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a triazole ring into this molecule suggests that it may exhibit similar biological activities. Furthermore, triazoles are known to be stable under various conditions, making them suitable for long-term storage and transportation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential drug candidates much more efficiently than traditional methods. 6-Chloro-n-[5-chloro-2-(1H-1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide has been subjected to such analyses, revealing promising interactions with several protein targets relevant to human health.

The synthesis of 6-Chloro-n-[5-chloro-2-(1H-1,2,4-triazol-1-y l)phenyl]pyridine -3-carboxamide is another area where modern chemical techniques have made significant strides. The development of novel synthetic routes has allowed for the efficient production of this compound on both laboratory and industrial scales. These advancements are crucial for ensuring that there is an adequate supply of high-quality material for further research and development.

In conclusion,6-Chloron-[5-ch lor o - 2 -( 1 H - 1 , 2 , 4 - tri az ol - 1 - y l ) phen y l ] py rid ine - 3 - carbox amide represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents. The ongoing research into this compound holds great promise for the development of new treatments for various diseases. As our understanding of its properties continues to grow,6-Ch lor o - n - [ 5 - ch lor o - 2 -( 1 H - 1 , 2 , 4 - t ria z ol - 1 - y l ) ph en y l ] p y rid ine - 3 - car box am ide is poised to play an increasingly important role in future medical breakthroughs.